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Compound of Interest

Compound Name:
(S)-2-Fluoro-1-phenylethanamine

hydrochloride

CAS No.: 886216-59-7

Cat. No.: B2727409

Get Quote

Executive Summary: The Fluorine Advantage in
Neuropharmacology
(S)-2-Fluoro-1-phenylethanamine is a high-value chiral synthon for the development of Central

Nervous System (CNS) agents. In the landscape of modern medicinal chemistry, this molecule

represents more than a simple building block; it is a physicochemical modulator.

The incorporation of a fluorine atom at the

-position relative to the amine functionality serves three critical design objectives:

pKa Modulation: The electron-withdrawing nature of fluorine lowers the pKa of the adjacent

amine (typically by 1–1.5 units), increasing the fraction of non-ionized drug at physiological

pH. This directly enhances blood-brain barrier (BBB) permeability.

Metabolic Blockade: Fluorine acts as a bioisostere for hydrogen but blocks Cytochrome

P450-mediated oxidation at the
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-carbon, a common metabolic soft spot in phenethylamine derivatives.

Conformational Biasing: The gauche effect (preference of the C-F and C-N bonds to be

gauche to each other) locks the ethyl chain into specific conformations, potentially increasing

binding affinity for targets like MAO-B, TAAR1, or monoamine transporters.

Chemical Profile & Strategic Utility
Property Data / Description Relevance to CNS Design

IUPAC Name
(1S)-2-Fluoro-1-

phenylethanamine
Stereospecific pharmacophore

CAS Number 886216-59-7 Unique identifier for sourcing

Molecular Weight 139.17 g/mol
Low MW ideal for Fragment-

Based Drug Design (FBDD)

Chirality (S)-Enantiomer

Matches the stereochemistry

of many bioactive

neurotransmitters (e.g.,

amphetamine scaffold)

pKa (Predicted) ~8.8 - 9.0

Lower than non-fluorinated

analog (~9.8), improving

lipophilicity (

)

Mechanism of Action: The -Fluorine Effect
The strategic value lies in the modulation of amine basicity.[1][2] Standard phenethylamines are

highly basic (pKa > 9.5), meaning they are >99% protonated at physiological pH (7.4). While

the cation is often the active species for transporter binding, the neutral species is required for

membrane crossing.

By introducing the

-fluorine, we shift the equilibrium:

The inductive effect (
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) of fluorine destabilizes the ammonium cation, pushing the equilibrium to the right (lower pKa).
This results in a higher concentration of the lipophilic free base available to cross the BBB via
passive diffusion.

Application Case Study: Synthesis of Fluorinated
MAO-B Inhibitors
Context: Monoamine Oxidase B (MAO-B) inhibitors are critical for Parkinson’s disease

management. First-generation agents (e.g., Selegiline) suffer from metabolic instability and

amphetamine-like metabolites. Strategy: Use (S)-2-Fluoro-1-phenylethanamine to synthesize a

fluorinated analog of a Rasagiline/Safinamide hybrid. The fluorine prevents metabolic

dealkylation at the ethyl chain and reduces basicity to minimize lysosomal trapping.

Diagram 1: Retrosynthetic Analysis & Workflow
The following diagram illustrates the logical flow from the chiral building block to a

functionalized CNS candidate.

Physicochemical Optimization
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Purification
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Caption: Workflow for converting the amino-alcohol precursor into the fluorinated CNS

candidate via the key amine intermediate.

Experimental Protocols
Protocol A: Synthesis of (S)-2-Fluoro-1-
phenylethanamine Hydrochloride
Note: While commercially available, in-house synthesis ensures enantiomeric purity and allows

for isotopic labeling if required.
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Prerequisites:

(S)-2-Phenylglycinol (CAS: 20989-17-7)

Di-tert-butyl dicarbonate (

)

Diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor®

Anhydrous Dichloromethane (DCM)

Step 1: N-Boc Protection

Dissolve (S)-2-phenylglycinol (10.0 g, 73 mmol) in DCM (150 mL).

Add Triethylamine (1.2 eq) and cool to 0°C.

Add

(1.1 eq) portion-wise. Stir at RT for 4 hours.

Validation: TLC (Hexane/EtOAc 1:1) should show consumption of starting material.[3]

Wash with 1M HCl, brine, dry over

, and concentrate. Yield: ~95% (White solid).

Step 2: Deoxyfluorination (The Critical Step) Safety Alert: DAST can release HF and is

thermally unstable. Perform behind a blast shield.

Dissolve N-Boc-(S)-phenylglycinol (5.0 g) in anhydrous DCM (100 mL) in a plastic (HDPE) or

Teflon reaction vessel.

Cool to -78°C (Dry ice/Acetone bath). Strict temperature control prevents aziridinium

formation which leads to rearrangement.

Add DAST (1.5 eq) dropwise via syringe over 20 minutes.
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Allow to warm to RT slowly overnight.

Quench: Pour reaction mixture carefully into saturated

(aq) at 0°C. Evolution of

will be vigorous.

Extract with DCM, dry, and purify via Flash Chromatography (0-10% EtOAc in Hexanes).

Product: N-Boc-(S)-2-fluoro-1-phenylethanamine.

Step 3: Deprotection

Dissolve the fluorinated intermediate in 4M HCl in Dioxane (50 mL).

Stir at RT for 2 hours. Precipitate forms.[4]

Filter the white solid and wash with cold ether.

Final Yield: (S)-2-Fluoro-1-phenylethanamine HCl salt.

Protocol B: Enantiomeric Excess (ee) Determination
To ensure the "S" configuration was maintained and no racemization occurred during

fluorination:

Column: Chiralcel OD-H or AD-H.

Mobile Phase: Hexane:Isopropanol (90:10) with 0.1% Diethylamine.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Acceptance Criteria: >98% ee required for CNS applications.

Mechanism & Pathway Visualization
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Understanding why this molecule works requires visualizing the interaction between the

fluorinated moiety and the biological environment.
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Caption: Mechanistic impact of fluorine substitution on BBB penetration and metabolic stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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